Mesoionic bora-tetraazapentalenes – fully reversible two step redox systems†

Chemical Communications Pub Date: 2004-06-30 DOI: 10.1039/B403480E

Abstract

Bora-tetraazapentalenes have been synthesised and characterized; the radical anion shows an unusual thermodynamic stability (semiquinone formation constants KSEM of ca. 1014).

Graphical abstract: Mesoionic bora-tetraazapentalenes – fully reversible two step redox systems
Mesoionic bora-tetraazapentalenes – fully reversible two step redox systems†
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